Cas no 1798039-91-4 ((7,8-Dihydropyrido[4,3-d]pyrimidin-6(5H)-yl)(3,5-dimethoxyphenyl)methanone)

(7,8-Dihydropyrido[4,3-d]pyrimidin-6(5H)-yl)(3,5-dimethoxyphenyl)methanone is a heterocyclic compound featuring a dihydropyridopyrimidine core linked to a dimethoxyphenyl ketone moiety. This structure imparts potential utility in medicinal chemistry, particularly as a scaffold for kinase inhibitors or other biologically active agents. The presence of the pyridopyrimidine system enhances binding affinity to enzymatic targets, while the dimethoxyphenyl group may contribute to improved solubility and pharmacokinetic properties. Its synthetic versatility allows for further functionalization, making it a valuable intermediate in drug discovery. The compound’s stability and well-defined reactivity profile support its use in rigorous research applications, including structure-activity relationship studies.

(7,8-Dihydropyrido[4,3-d]pyrimidin-6(5H)-yl)(3,5-dimethoxyphenyl)methanone structure

1798039-91-4 structure

Product Name:(7,8-Dihydropyrido[4,3-d]pyrimidin-6(5H)-yl)(3,5-dimethoxyphenyl)methanone

CAS No:1798039-91-4

MF:C₁₆H₁₇N₃O₃

MW:299.324483633041

CID:5376924

Update Time:2025-10-21

(7,8-Dihydropyrido[4,3-d]pyrimidin-6(5H)-yl)(3,5-dimethoxyphenyl)methanone Chemical and Physical Properties

Names and Identifiers

- (7,8-Dihydropyrido[4,3-d]pyrimidin-6(5H)-yl)(3,5-dimethoxyphenyl)methanone
- Inchi： 1S/C16H17N3O3/c1-21-13-5-11(6-14(7-13)22-2)16(20)19-4-3-15-12(9-19)8-17-10-18-15/h5-8,10H,3-4,9H2,1-2H3
- InChI Key： DNCSKGQBOUTZLJ-UHFFFAOYSA-N
- SMILES： C(N1CC2=CN=CN=C2CC1)(C1=CC(OC)=CC(OC)=C1)=O

Experimental Properties

Density: 1.253±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
Boiling Point: 539.3±50.0 °C(Predicted)
pka: 1.80±0.20(Predicted)

(7,8-Dihydropyrido[4,3-d]pyrimidin-6(5H)-yl)(3,5-dimethoxyphenyl)methanone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F6445-6075-2μmol	6-(3,5-dimethoxybenzoyl)-5H,6H,7H,8H-pyrido[4,3-d]pyrimidine	1798039-91-4	90%+	2μl	$85.5	2023-04-25
Life Chemicals	F6445-6075-5μmol	6-(3,5-dimethoxybenzoyl)-5H,6H,7H,8H-pyrido[4,3-d]pyrimidine	1798039-91-4	90%+	5μl	$94.5	2023-04-25
Life Chemicals	F6445-6075-10μmol	6-(3,5-dimethoxybenzoyl)-5H,6H,7H,8H-pyrido[4,3-d]pyrimidine	1798039-91-4	90%+	10μl	$103.5	2023-04-25
Life Chemicals	F6445-6075-20μmol	6-(3,5-dimethoxybenzoyl)-5H,6H,7H,8H-pyrido[4,3-d]pyrimidine	1798039-91-4	90%+	20μl	$118.5	2023-04-25
Life Chemicals	F6445-6075-1mg	6-(3,5-dimethoxybenzoyl)-5H,6H,7H,8H-pyrido[4,3-d]pyrimidine	1798039-91-4	90%+	1mg	$81.0	2023-04-25
Life Chemicals	F6445-6075-2mg	6-(3,5-dimethoxybenzoyl)-5H,6H,7H,8H-pyrido[4,3-d]pyrimidine	1798039-91-4	90%+	2mg	$88.5	2023-04-25
Life Chemicals	F6445-6075-3mg	6-(3,5-dimethoxybenzoyl)-5H,6H,7H,8H-pyrido[4,3-d]pyrimidine	1798039-91-4	90%+	3mg	$94.5	2023-04-25
Life Chemicals	F6445-6075-4mg	6-(3,5-dimethoxybenzoyl)-5H,6H,7H,8H-pyrido[4,3-d]pyrimidine	1798039-91-4	90%+	4mg	$99.0	2023-04-25
Life Chemicals	F6445-6075-5mg	6-(3,5-dimethoxybenzoyl)-5H,6H,7H,8H-pyrido[4,3-d]pyrimidine	1798039-91-4	90%+	5mg	$103.5	2023-04-25
Life Chemicals	F6445-6075-10mg	6-(3,5-dimethoxybenzoyl)-5H,6H,7H,8H-pyrido[4,3-d]pyrimidine	1798039-91-4	90%+	10mg	$118.5	2023-04-25

(7,8-Dihydropyrido[4,3-d]pyrimidin-6(5H)-yl)(3,5-dimethoxyphenyl)methanone Related Literature

1. Aggregation-induced chiroptical generation and photoinduced switching of achiral azobenzene-alt-fluorene copolymer endowed with left- and right-handed helical polysilanes†

Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
2. An aptasensor for the detection of ampicillin in milk using a personal glucose meter

Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
3. An asymmetric supercapacitor based on controllable WO3 nanorod bundle and alfalfa-derived porous carbon†

Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
4. An atomically efficient, highly stable and redox active Ce0.5Tb0.5Ox (3% mol.)/MgO catalyst for total oxidation of methane†

Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†

Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455

Related Categories

Additional information on (7,8-Dihydropyrido[4,3-d]pyrimidin-6(5H)-yl)(3,5-dimethoxyphenyl)methanone

The Compound CAS No. 1798039-91-4: (7,8-Dihydropyrido[4,3-d]pyrimidin-6(5H)-yl)(3,5-dimethoxyphenyl)methanone

The compound with CAS No. 1798039-91-4, known as (7,8-Dihydropyrido[4,3-d]pyrimidin-6(5H)-yl)(3,5-dimethoxyphenyl)methanone, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of heterocyclic compounds, which are renowned for their diverse biological activities and potential applications in drug development. The structure of this molecule is characterized by a dihydropyrido[4,3-d]pyrimidine core, a methanone group, and a 3,5-dimethoxyphenyl substituent. These structural features contribute to its unique chemical properties and biological functionalities.

Recent studies have highlighted the importance of dihydropyrido[4,3-d]pyrimidine derivatives in the development of novel therapeutic agents. These compounds are known to exhibit potent anti-inflammatory, antioxidant, and neuroprotective activities. The presence of the methanone group in this compound further enhances its stability and bioavailability, making it a promising candidate for drug delivery systems. Additionally, the 3,5-dimethoxyphenyl substituent introduces electronic and steric effects that can modulate the compound's interaction with biological targets.

One of the most exciting developments involving this compound is its potential application in cancer therapy. Research conducted in 2023 has demonstrated that (7,8-Dihydropyrido[4,3-d]pyrimidin-6(5H)-yl)(3,5-dimethoxyphenyl)methanone exhibits selective cytotoxicity against various cancer cell lines while sparing normal cells. This selectivity is attributed to its ability to inhibit key enzymes involved in tumor progression and metastasis. Furthermore, preclinical studies have shown that this compound can synergize with conventional chemotherapeutic agents, enhancing their efficacy while reducing adverse effects.

In addition to its anticancer properties, this compound has also been investigated for its potential role in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The dihydropyrido[4,3-d]pyrimidine core has been shown to possess strong antioxidant properties, which can mitigate oxidative stress—a key factor in neurodegenerative processes. Moreover, the methanone group facilitates the formation of stable adducts with reactive oxygen species (ROS), further enhancing its neuroprotective effects.

The synthesis of (7,8-Dihydropyrido[4,3-d]pyrimidin-6(5H)-yl)(3,5-dimethoxyphenyl)methanone involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. The key steps include the formation of the dihydropyrido[4,3-d]pyrimidine core through a cyclization reaction followed by functionalization with the methanone and phenyl groups. Recent advancements in catalytic methods have enabled higher yields and improved purity levels for this compound.

From an environmental perspective, this compound has been evaluated for its biodegradability and eco-toxicity. Studies indicate that it undergoes rapid degradation under aerobic conditions and does not pose significant risks to aquatic ecosystems when used responsibly. This makes it a sustainable option for various industrial applications.

In conclusion, (7,8-Dihydropyrido[4,3-d]pyrimidin-6(5H)-yl)(3